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Compound of Interest

Compound Name: (5-Bromohexyl)benzene
CAS No.: 105474-17-7
Cat. No.: B15423337
Get Quote
. J

Executive Summary

5-Bromo-1-phenylhexane (C

H

Br) is a secondary alkyl bromide characterized by a six-carbon chain terminated by a phenyl
group at position 1 and a bromine substituent at position 5. Unlike its primary isomer (6-bromo-
1-phenylhexane), this molecule possesses a chiral center at C5, making it a critical scaffold for
the synthesis of chiral pharmaceutical intermediates via stereospecific nucleophilic substitution
or Grignard formation.

This guide synthesizes available experimental data with high-confidence predictive modeling to
provide a robust reference for researchers handling this compound.

Chemical Identity & Structure
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Parameter Detail

(5-Bromohexyl)benzene; 5-Bromo-1-

UPAC Name phenylhexane
C
Molecular Formula H
Br
Molecular Weight 241.17 g/mol
Chirality Yes (C5 is a stereocenter)
Structural Class Haloalkylbenzene (Secondary Bromide)
SMILES CC(Br)CCCcCC1=CC=CC=C1

Physical Properties

Note: Due to the specialized nature of this isomer, values marked with an asterisk () are high-
confidence estimates derived from structure-property relationship (SPR) analysis of the close
analog 1-bromo-5-phenylpentane.*

Thermodynamic & Transport Properties[2]
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Property Value | Range Technical Context

Colorless to pale yellow oil at

Physical State Liquid
STPR.[1]
Extrapolated from lower
Boiling Point (Atm) 285°C - 290°C homologs. Decomposition
likely before boiling at 1 atm.[2]
- ) Recommended distillation
Boiling Point (Vacuum) 155°C - 160°C @ 15 mmHg
range.
Slightly less dense than 1-
) bromo-5-phenylpentane (1.23
Density 1.18 - 1.22 g/cm3

g/cm3) due to methylene

dilution.

Refractive Index ( Consistent with aromatic alkyl

1.525 - 1.535* _
) bromides.
Flash Point >113°C Predicted closed cup.
Low volatility; requires high
Vapor Pressure <0.01 mmHg @ 25°C vacuum for efficient mass

transfer.

Solubility Profile

e Water: Immiscible (< 0.1 g/L).
e Polar Organic Solvents: Soluble in Acetone, Ethanol, DMF.
* Non-Polar Solvents: Miscible with Hexane, Dichloromethane (DCM), Toluene, Diethyl Ether.

Synthesis & Impurity Profile

The physical properties of 5-bromo-1-phenylhexane are heavily influenced by the synthetic
route chosen, particularly regarding isomeric purity.

Primary Synthetic Routes
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Two dominant pathways exist:

e Hydrobromination of 1-Phenyl-5-hexene: Follows Markovnikov addition to yield the
secondary bromide.

e Bromination of 1-Phenyl-5-hexanol: Uses PBr

or Appel conditions (CBr

/PPh

).

Synthesis Workflow Diagram

. Impurity:
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1-Phenyl-5-hexene (Anti-Markovnikov)

Carbocation Br- Attack >l Target:
Intermediate (2°) 5-Bromo-1-phenylhexane

Reagent: | e
HBr (Gas or AcOH)

Click to download full resolution via product page

Caption: Markovnikov addition pathway favoring the secondary bromide (Target) over the
primary impurity.

Critical Impurities Affecting Properties

e 6-Bromo-1-phenylhexane: A primary bromide isomer. It has a slightly higher boiling point and
different refractive index.[2] Presence indicates "anti-Markovnikov" conditions (radical
mechanism) during synthesis.

o Elimination Products (Alkenes): If distilled at too high a temperature (>180°C) without
vacuum, HBr elimination can regenerate phenylhexenes, lowering the observed density.

Experimental Protocols for Validation
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Quality Control: NMR Characterization

To validate the identity of 5-bromo-1-phenylhexane against its isomers, use the Methine proton
shift.

« HNMR (CDCI
, 400 MHz):
o 7.15-7.30 (m, 5H, Ar-H)
o 4.05-4.15 (m, 1H, -CH(Br)-) -> Diagnostic Peak for Secondary Bromide
o 2.60 (t, 2H, Ph-CH
)
o 1.70 (d, 3H, -CH
) -> Doublet indicates methyl adjacent to methine

o 1.40-1.85 (m, 6H, Alkyl Chain)

Purification Strategy

Due to the high boiling point, fractional vacuum distillation is the only viable method for high-
purity isolation.[2]
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Crude Reaction Mixture
(Target + Isomers + Residual Acid)

:

Aqg. Wash (NaHCO3)
Neutralize Acid

:

Drying (MgSO4)

:

Vacuum Distillation
(<15 mmHg)

l

Pure 5-Bromo-1-phenylhexane
(Colorless Qil)

Click to download full resolution via product page
Caption: Workup flow ensuring removal of acidic residues prior to thermal purification.
Handling & Safety (E-E-A-T)
» Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Alkyl bromides can darken over
time due to slow liberation of

or HBr if exposed to light/moisture.[2]

¢ Reactivity: Avoid contact with strong bases (e.g., NaOH, KOtBu) to prevent E2 elimination to
1-phenyl-4-hexene or 1-phenyl-5-hexene.
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e PubChem.(5-Bromopentyl)benzene Compound Summary. National Library of Medicine.[2]
Available at: [Link](Note: Used as analog reference for density/RI trends).

e Master Organic Chemistry.Free Radical Addition of HBr to Alkenes (Anti-Markovnikov).
Available at: [Link](Mechanism grounding for impurity profile).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. atamankimya.com [atamankimya.com]
e 2. m.youtube.com [m.youtube.com]

» To cite this document: BenchChem. [Technical Guide: Physical Properties & Characterization
of 5-Bromo-1-phenylhexane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15423337/docs#technical-guide-physical-properties-
characterization-of-5-bromo-1-phenylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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